Cas no 84604-51-3 (Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI))

Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI) structure
84604-51-3 structure
Product Name:Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI)
CAS No:84604-51-3
MF:C14H18O3
MW:234.290924549103
CID:727005
PubChem ID:6429346
Update Time:2025-04-19

Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI)
    • (E)-2-methoxy-4-prop-1-enylphenyl isobutyrate
    • [2-methoxy-4-[(E)-prop-1-enyl]phenyl] 2-methylpropanoate
    • Pseudoisoeugenyl 2-methylbutyrate
    • ISOEUGENOL ISOBUTYRATE
    • HEOQGBRLGAJSLZ-AATRIKPKSA-N
    • NS00061052
    • Q27282856
    • ISOBUTYRIC ACID (E)-2-METHOXY-4-(1-PROPENYL)PHENYL ESTER
    • PROPANOIC ACID, 2-METHYL-, 2-METHOXY-4-(1-PROPEN-1-YL)PHENYL ESTER
    • L921JM40LR
    • (E)-2-METHOXY-4-PROP-1-ENYL PHENYL ISOBUTYRATE
    • 84604-51-3
    • UNII-L921JM40LR
    • Pseudoisoeugenyl-2-methyl-butyrate
    • EINECS 283-332-0
    • Isoeugenyl isobutyrate, (E)-
    • PROPANOIC ACID, 2-METHYL-, 2-METHOXY-4-(1-PROPENYL)PHENYL ESTER
    • DTXSID101157598
    • (E)-isoeugenyl isobutyrate
    • SCHEMBL23532212
    • Propanoic acid, 2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)-
    • Inchi: 1S/C14H18O3/c1-5-6-11-7-8-12(13(9-11)16-4)17-14(15)10(2)3/h5-10H,1-4H3/b6-5+
    • InChI Key: HEOQGBRLGAJSLZ-AATRIKPKSA-N
    • SMILES: O(C1C=CC(/C=C/C)=CC=1OC)C(C(C)C)=O

Computed Properties

  • Exact Mass: 234.125594432g/mol
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

Propanoic acid,2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (E)- (9CI) Related Literature

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